Methyl (4-((4-(pyridin-4-yloxy)piperidin-1-yl)sulfonyl)phenyl)carbamate

• IUPAC Name: methyl N-[4-(4-pyridin-4-yloxypiperidin-1-yl)sulfonylphenyl]carbamate
• InChI: InChI=1S/C18H21N3O5S/c1-25-18(22)20-14-2-4-17(5-3-14)27(23,24)21-12-8-16(9-13-21)26-15-6-10-19-11-7-15/h2-7,10-11,16H,8-9,12-13H2,1H3,(H,20,22)
• InChI Key: ZHWQGEFFKZMMAT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)OC3=CC=NC=C3
• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol
• CAS No.: 2034577-71-2

Description

Synthesis Analysis

The synthesis of piperidine derivatives is a significant area of research in the pharmaceutical industry. Piperidines are among the most important synthetic fragments for designing drugs. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Chemical Reactions Analysis

Piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This review article sheds a light on the most recent studies proving the importance of piperidine nucleus in the field of drug discovery.